Recent progress of ultra-narrow-bandgap polymer donors for NIR-absorbing organic solar cells
Nanoscale Advances Pub Date: 2021-06-09 DOI: 10.1039/D1NA00245G
Abstract
Solution-processed near-infrared (NIR)-absorbing organic solar cells (OSCs) have been explored worldwide because of their potential as donor:acceptor bulk heterojunction (BHJ) blends. In addition, NIR-absorbing OSCs have attracted attention as high specialty equipment in next-generation optoelectronic devices, such as semitransparent solar cells and NIR photodetectors, owing to their feasibility for real-time commercial application in industry. With the introduction of NIR-absorbing non-fullerene acceptors (NFAs), the value of OSCs has been increasing while organic donor materials capable of absorbing light in the NIR region have not been actively studied yet compared to NIR-absorbing acceptor materials. Therefore, we present an overall understanding of NIR donors.
Recommended Literature
- [1] Converting molecular luminescence to ultralong room-temperature phosphorescence via the excited state modulation of sulfone-containing heteroaromatics†
- [2] Low temperature solution-phase growth of ZnSe and ZnSe/CdSe core/shell nanowires†
- [3] Reactions with silane of silicon atoms recoiling from 30Si(n,γ)31Si
- [4] Voltammetric detection of organohalides by redox catalysis: improved sensitivity by immobilisation within a cubic phase liquid crystal†
- [5] Diastereoselective construction of 4-indole substituted chromans bearing a ketal motif through a three-component Friedel–Crafts alkylation/ketalization sequence†
- [6] A unique co-crystallisation motif for bis(4-pyridyl)acetylene involving S⋯spC interactions with a fused 1,3-dithiole ring†
- [7] The system Bi2O3—N2O5—H2O
- [8] Performance and durability of anion exchange membrane water electrolyzers using down-selected polymer electrolytes
- [9] Book reviews
- [10] In situ and readily prepared metal catalysts and initiators for living cationic polymerization of isobutyl vinyl ether: dual-purpose salphen as a ligand framework for ZrCl4 and an initiating proton source†
Journal Nameļ¼Nanoscale Advances
Research Products
-
CAS no.: 101713-87-5
